diisopropyl (5-methyl-2-pyridinyl)amidophosphate

• IUPAC Name: N-di(propan-2-yloxy)phosphoryl-5-methylpyridin-2-amine
• InChI: InChI=1S/C12H21N2O3P/c1-9(2)16-18(15,17-10(3)4)14-12-7-6-11(5)8-13-12/h6-10H,1-5H3,(H,13,14,15)
• InChI Key: PRJXAIJUEILRCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NP(=O)(OC(C)C)OC(C)C
• Molecular Formula: C12H21N2O3P
• Molecular Weight: 272.28 g/mol

Description

Diisopropyl (5-methyl-2-pyridinyl)amidophosphate is a useful research compound. Its molecular formula is C12H21N2O3P and its molecular weight is 272.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 272.12897953 g/mol and the complexity rating of the compound is 283. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Kinetic Studies in Organic Synthesis

Research into the kinetics of amide formation through carbodiimide/N-hydroxybenzotriazole (HOBt) couplings provides insight into efficient synthetic pathways for creating amide bonds, a fundamental process in organic chemistry and drug synthesis (Chan & Cox, 2007).

Mechanistic Insights into Metal-Organic Interactions

Studies involving terminal scandium imidos delve into the realm of inorganic and organometallic chemistry, providing mechanistic insights into metal-ligand interactions and the activation of C-H bonds, contributing to the development of new catalytic systems (Wicker et al., 2012).

Anion Receptors and Membrane Transport

Amidopyrroles have been explored for their potential in creating anion receptors and sensors, highlighting the importance of molecular recognition in the development of sensing technologies and membrane transport mechanisms (Gale, 2005).

Enantioselective Catalysis

Research on the effects of acyl chain length and branching on the enantioselectivity of Candida rugosa lipase in kinetic resolutions demonstrates the application of organic synthesis in creating chirally pure compounds, which is crucial for drug development and other areas of medicinal chemistry (Sobolev et al., 2002).

Advanced Materials and Catalysis

The development of robust dimethylgold(III) complexes using pyridyl-amido ligands underscores the importance of transition metal complexes in catalysis and materials science, offering pathways to new reactions and materials with unique properties (Schouteeten et al., 2006).